Cas no 2229578-79-2 (3-(3-chloro-4-nitrophenyl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(3-chloro-4-nitrophenyl)-1,1,1-trifluoropropan-2-amine
• CAS No: 2229578-79-2
• MF: C₉H₈ClF₃N₂O₂
• MW: 268.620231628418
• CID: 5882052
• PubChem ID: 165702827
• Update Time: 2025-06-07

3-(3-chloro-4-nitrophenyl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-nitrophenyl)-1,1,1-trifluoropropan-2-amine
• 2229578-79-2
• EN300-1972240

• Inchi： 1S/C9H8ClF3N2O2/c10-6-3-5(1-2-7(6)15(16)17)4-8(14)9(11,12)13/h1-3,8H,4,14H2
• InChI Key： PVJPNRVVZHJZME-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(C(F)(F)F)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 268.0226397g/mol
• Monoisotopic Mass: 268.0226397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(3-chloro-4-nitrophenyl)-1,1,1-trifluoropropan-2-amine

Professional Introduction to Compound with CAS No. 2229578-79-2 and Product Name: 3-(3-chloro-4-nitrophenyl)-1,1,1-trifluoropropan-2-amine

The compound with the CAS number 2229578-79-2 and the product name 3-(3-chloro-4-nitrophenyl)-1,1,1-trifluoropropan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in drug discovery and development, particularly in the modulation of biological pathways associated with neurological and inflammatory disorders. The structural features of this molecule, including its chloro-nitrophenyl substituent and trifluoropropylamine moiety, contribute to its unique chemical properties and biological activity.

Recent research in medicinal chemistry has highlighted the importance of fluorinated compounds in enhancing drug efficacy and bioavailability. The presence of trifluoro substitution in the propyl chain of this compound not only improves metabolic stability but also modulates hydrophobicity, making it an attractive candidate for further investigation. The 3-chloro-4-nitrophenyl group introduces electronic and steric effects that can influence binding interactions with biological targets, making this molecule a versatile scaffold for designing novel therapeutic agents.

In the context of contemporary drug discovery, compounds like 3-(3-chloro-4-nitrophenyl)-1,1,1-trifluoropropan-2-amine are being extensively studied for their potential applications in treating neurodegenerative diseases. Studies have demonstrated that fluorinated amines can enhance blood-brain barrier penetration, a critical factor for developing effective treatments for conditions such as Alzheimer's and Parkinson's disease. The unique combination of functional groups in this compound suggests its ability to interact with multiple targets, potentially leading to synergistic therapeutic effects.

Additionally, the nitro group in the phenyl ring plays a crucial role in modulating the electronic properties of the molecule. This feature can be exploited to fine-tune receptor binding affinities and selectivity. The nitro group can also be reduced to an amine under specific conditions, opening up possibilities for derivatization and further functionalization. Such chemical versatility makes this compound a valuable tool for synthetic chemists and pharmacologists alike.

The development of novel pharmaceuticals often relies on understanding the relationship between molecular structure and biological activity. Computational modeling and high-throughput screening have been instrumental in identifying promising candidates like 3-(3-chloro-4-nitrophenyl)-1,1,1-trifluoropropan-2-amine. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. These studies not only aid in optimizing its pharmacological profile but also help predict potential side effects.

Moreover, the synthesis of fluorinated compounds remains a challenging yet rewarding area of research. The introduction of fluorine atoms into organic molecules often requires specialized synthetic methodologies to achieve high yields and purity. However, recent advancements in catalytic processes have made it possible to incorporate fluorine more efficiently into complex molecular frameworks. This progress is particularly relevant for compounds like 3-(3-chloro-4-nitrophenyl)-1,1,1-trifluoropropan-2-amine, where precise control over fluorination is essential for achieving desired biological activities.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents with improved efficacy and safety profiles. Compounds such as 3-(3-chloro-4-nitrophenyl)-1,1,1-trifluoropropan-2-amine represent a promising avenue for addressing unmet medical needs. By leveraging cutting-edge chemical synthesis techniques and biophysical methods, researchers are paving the way for next-generation drugs that target complex diseases more effectively.

In conclusion, the compound with CAS number 2229578-79-2 and product name 3-(3-chloro-4-nitrophenyl)-1,1,1-trifluoropropan-2-amine exemplifies the innovative spirit driving modern pharmaceutical chemistry. Its unique structural features and demonstrated potential make it a cornerstone in ongoing efforts to develop novel treatments for neurological and inflammatory disorders. As research continues to uncover new applications for this compound, its significance in advancing human health is bound to grow.